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Compound of Interest

Compound Name: Mavacamten-d6

Cat. No.: B12369018 Get Quote

For researchers and drug development professionals, the availability of high-quality, well-

characterized stable isotope-labeled internal standards is critical for robust bioanalytical

method development and pharmacokinetic studies. This technical guide provides an in-depth

overview of the commercial suppliers, availability, and technical applications of Mavacamten-
d6, a deuterated analog of the novel cardiac myosin inhibitor, Mavacamten.

Commercial Suppliers and Product Specifications
Mavacamten-d6 is available from several commercial suppliers specializing in research

chemicals and stable isotope-labeled compounds. The following table summarizes the key

product specifications from prominent vendors to facilitate easy comparison for procurement.

Researchers are advised to request a certificate of analysis from the supplier for lot-specific

details.
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Supplier
Catalog

Number

CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Purity

Isotopic

Enrichmen

t

Clearsynth
CS-O-

45810

2453251-

18-6

C₁₅H₁₃D₆N

₃O₂
279.37

Not

Specified

Not

Specified

A Chemtek
ARD19397

3D6

2453251-

18-6

C₁₅H₁₉N₃O

₂ (Note:

Formula

likely for

unlabeled)

279.37 >98%
Not

Specified

MedchemE

xpress

HY-

109037S

2453251-

18-6

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Pharmaffili

ates

PA STI

089961

2453251-

18-6

C₁₅H₁₃D₆N

₃O₂
279.37

Not

Specified

Not

Specified

Shimadzu

Chemistry

&

Diagnostic

s

C10214

1642288-

47-8

(unlabeled)

C₁₅H₁₃D₆N

₃O₂
279.37 >98% >98% ²H

Mechanism of Action of Mavacamten: A Signaling
Pathway
Mavacamten is a first-in-class, allosteric and reversible inhibitor of cardiac myosin.[1] It targets

the underlying pathophysiology of hypertrophic cardiomyopathy (HCM) by modulating the

number of myosin heads available to interact with actin, thereby reducing the excessive

contractility of the heart muscle.[2][3] The drug stabilizes the energy-sparing, super-relaxed

state of the myosin, leading to a decrease in the number of myosin-actin cross-bridges formed.

[1][3] This ultimately reduces the hypercontractility, dynamic left ventricular outflow tract (LVOT)

obstruction, and improves cardiac filling pressures in patients with HCM.
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Mavacamten's inhibitory effect on cardiac myosin cross-bridge formation.

Experimental Protocol: Quantification of
Mavacamten in Plasma using LC-MS/MS
The following is a representative experimental protocol for the quantification of Mavacamten in

a biological matrix, such as plasma, using liquid chromatography-tandem mass spectrometry

(LC-MS/MS). Mavacamten-d6 serves as an ideal internal standard for this assay due to its

similar physicochemical properties to the analyte and its distinct mass-to-charge ratio.

1. Sample Preparation (Protein Precipitation)

To 50 µL of plasma sample, add 150 µL of acetonitrile containing the internal standard,

Mavacamten-d6.

Vortex mix for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.
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2. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Chromatographic Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase:

A: 0.1% formic acid in water

B: 0.1% formic acid in acetonitrile

Gradient Elution: A linear gradient from 10% to 85% mobile phase B over 30 seconds.

Flow Rate: 0.9 mL/min.

Ionization Mode: Positive ion electrospray (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Mavacamten: m/z 274.0 → 128.0

Mavacamten-d6: (The specific transition for Mavacamten-d6 would be determined by

adding 6 daltons to the precursor and/or product ion mass of Mavacamten, depending on

the fragmentation pattern).

3. Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte (Mavacamten) to

the internal standard (Mavacamten-d6).

A calibration curve is constructed by plotting the peak area ratios of calibration standards

against their known concentrations.
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The concentration of Mavacamten in the unknown samples is then determined from the

calibration curve.
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Workflow for the bioanalytical quantification of Mavacamten.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Applications of
Mavacamten-d6: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369018#commercial-suppliers-and-availability-of-
mavacamten-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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